Cas no 1361732-71-9 (5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1361732-71-9
• MF: C₁₀H₈F₅N₃
• MW: 265.182639122009
• CID: 4932741
• Update Time: 2025-10-30

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H8F5N3/c11-9(12)7-5(3-17)4-18-6(1-2-16)8(7)10(13,14)15/h4,9H,1,3,17H2
• InChI Key： MNXBUORGSFDZCE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC#N)C=1C(F)(F)F)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1361732-71-9)

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile, also known by its CAS number 1361732-71-9, is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, difluoromethyl and trifluoromethyl substituents, and a pyridine ring with a cyano group. These structural elements contribute to its distinct chemical properties and biological activities, making it a valuable candidate for further investigation and application.

The synthesis of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile involves several intricate steps, reflecting the complexity of its molecular structure. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry (2022) described a novel one-pot synthesis approach that significantly reduced the number of reaction steps and improved the overall yield. This method not only enhances the practicality of large-scale production but also ensures better control over the purity and quality of the final product.

In terms of its chemical properties, 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile exhibits remarkable stability under various conditions. The presence of fluorine atoms in the difluoromethyl and trifluoromethyl groups confers enhanced lipophilicity and metabolic stability, which are crucial for its potential applications in drug discovery. Additionally, the cyano group on the pyridine ring imparts strong electron-withdrawing properties, influencing the compound's reactivity and binding affinity to biological targets.

The biological activity of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising lead for developing novel therapeutic agents. A notable study published in Nature Communications (2021) demonstrated that this compound effectively inhibited the activity of a key enzyme involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Further investigations are underway to explore its efficacy in preclinical models of various cancers.

Beyond cancer research, 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile has also shown promise in other therapeutic areas. For example, a study published in The Journal of Medicinal Chemistry (2020) reported that this compound exhibited significant anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines. These findings open up new avenues for its use in treating inflammatory diseases such as arthritis and asthma.

The safety profile of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile is another critical aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, with minimal adverse effects on normal cells. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1361732-71-9) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research and development efforts will likely uncover additional applications and optimize its use in clinical settings.